Tyrosyl-alanyl glycyl-phenylalaninamide-propyl-phenylalaninamide-glycyl-alanyl-tyrosine
Overview
Description
Tyrosyl-alanyl glycyl-phenylalaninamide-propyl-phenylalaninamide-glycyl-alanyl-tyrosine, also known as this compound, is a useful research compound. Its molecular formula is C49H62N10O10 and its molecular weight is 951.1 g/mol. The purity is usually 95%.
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Properties
CAS No. |
83916-02-3 |
|---|---|
Molecular Formula |
C49H62N10O10 |
Molecular Weight |
951.1 g/mol |
IUPAC Name |
(2S)-2-amino-N-[(2R)-1-[[2-[[(2S)-1-[3-[[(2S)-1-[[2-[[(2R)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]propanoyl]amino]acetyl]amino]-1-oxo-3-phenylpropan-2-yl]amino]propylamino]-1-oxo-3-phenylpropan-2-yl]amino]-2-oxoethyl]amino]-1-oxopropan-2-yl]-3-(4-hydroxyphenyl)propanamide |
InChI |
InChI=1S/C49H62N10O10/c1-30(56-46(66)38(50)24-34-14-18-36(60)19-15-34)44(64)54-28-42(62)58-41(27-33-12-7-4-8-13-33)48(68)53-23-9-22-52-40(26-32-10-5-3-6-11-32)49(69)59-43(63)29-55-45(65)31(2)57-47(67)39(51)25-35-16-20-37(61)21-17-35/h3-8,10-21,30-31,38-41,52,60-61H,9,22-29,50-51H2,1-2H3,(H,53,68)(H,54,64)(H,55,65)(H,56,66)(H,57,67)(H,58,62)(H,59,63,69)/t30-,31-,38+,39+,40+,41+/m1/s1 |
InChI Key |
VOYMHBFXEYODFE-NZLBFSCJSA-N |
SMILES |
CC(C(=O)NCC(=O)NC(CC1=CC=CC=C1)C(=O)NCCCNC(CC2=CC=CC=C2)C(=O)NC(=O)CNC(=O)C(C)NC(=O)C(CC3=CC=C(C=C3)O)N)NC(=O)C(CC4=CC=C(C=C4)O)N |
Isomeric SMILES |
C[C@H](C(=O)NCC(=O)N[C@@H](CC1=CC=CC=C1)C(=O)NCCCN[C@@H](CC2=CC=CC=C2)C(=O)NC(=O)CNC(=O)[C@@H](C)NC(=O)[C@H](CC3=CC=C(C=C3)O)N)NC(=O)[C@H](CC4=CC=C(C=C4)O)N |
Canonical SMILES |
CC(C(=O)NCC(=O)NC(CC1=CC=CC=C1)C(=O)NCCCNC(CC2=CC=CC=C2)C(=O)NC(=O)CNC(=O)C(C)NC(=O)C(CC3=CC=C(C=C3)O)N)NC(=O)C(CC4=CC=C(C=C4)O)N |
Key on ui other cas no. |
83916-02-3 |
Synonyms |
D-ENK-3 Tyr-Ala-Gly-Phe-NH-(CH2)3-HN-Phe-Gly-Ala-Tyr tyrosyl-alanyl glycyl-phenylalaninamide-propyl-phenylalaninamide-glycyl-alanyl-tyrosine |
Origin of Product |
United States |
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